Cas no 1257548-15-4 (2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide)

• Product Name: 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide
• CAS No: 1257548-15-4
• MF: C₂₂H₂₂N₄O₃
• MW: 390.435084819794
• CID: 6442103
• PubChem ID: 49710071
• Update Time: 2025-06-08

2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide
• 2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]-N-quinolin-8-ylacetamide
• F5788-3296
• VU0520619-1
• 2-(3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl)-N-(quinolin-8-yl)acetamide
• 2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide
• 1257548-15-4
• AKOS024518716

• Inchi： 1S/C22H22N4O3/c1-2-29-18-10-8-17(9-11-18)26-14-13-25(22(26)28)15-20(27)24-19-7-3-5-16-6-4-12-23-21(16)19/h3-12H,2,13-15H2,1H3,(H,24,27)
• InChI Key： FAHFNYKHSULBPC-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=CC=2)OCC)CCN1CC(NC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 390.16919058g/mol
• Monoisotopic Mass: 390.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide

Comprehensive Overview of 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide (CAS No. 1257548-15-4)

The compound 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide (CAS No. 1257548-15-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines an imidazolidinone core with a quinoline moiety, linked via an acetamide bridge, making it a subject of interest for drug discovery and medicinal chemistry.

In recent years, researchers have focused on small-molecule inhibitors targeting specific enzymatic pathways, and 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide has emerged as a candidate in this domain. Its structural complexity allows for interactions with biological targets such as kinases or receptors, which are often implicated in diseases like cancer, inflammation, and neurodegenerative disorders. The presence of the 4-ethoxyphenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability.

The quinolin-8-yl segment of the molecule is particularly noteworthy, as quinoline derivatives are known for their broad-spectrum biological activities. This includes antimicrobial, antiviral, and anticancer properties, which align with current trends in multi-target drug design. Given the rising global demand for novel therapeutics, especially in oncology and infectious diseases, this compound’s dual functionality positions it as a promising scaffold for further optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 1257548-15-4 involves multi-step organic reactions, including condensation and amidation processes. Researchers often employ high-throughput screening (HTS) to evaluate its efficacy against specific targets, leveraging advancements in computational chemistry and AI-driven drug discovery. These methodologies align with the growing emphasis on precision medicine and personalized treatment strategies.

In the context of drug repurposing, 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide has also been explored for its potential in treating rare diseases. The compound’s ability to modulate protein-protein interactions (PPIs) makes it a valuable tool for studying cellular signaling pathways. This is particularly relevant given the increasing interest in targeted therapies and the need for molecules that can address unmet medical needs.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are still in progress, but preliminary data suggest moderate stability under physiological conditions. Its ethoxyphenyl group may influence metabolic clearance rates, a factor critical for determining dosing regimens in clinical settings. As the pharmaceutical industry shifts toward green chemistry principles, sustainable synthesis routes for this molecule are also being investigated.

In summary, 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-(quinolin-8-yl)acetamide represents a versatile chemical entity with broad applicability in drug development. Its structural attributes and functional groups make it a compelling candidate for further research, particularly in areas like kinase inhibition and signal transduction modulation. As scientific inquiry continues to evolve, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.